4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide

• IUPAC Name: 4-fluoro-N-[1-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]benzamide
• InChI: InChI=1S/C18H16FN3O2/c1-11-3-5-13(6-4-11)16-21-18(24-22-16)12(2)20-17(23)14-7-9-15(19)10-8-14/h3-10,12H,1-2H3,(H,20,23)
• InChI Key: IRTHQOZBTAOOMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C(C)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol

Description

The synthesis and research of 4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide (abbreviated as FTOB) has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FTOB is a novel compound that has shown promising results in various biochemical and physiological assays.

Scientific Research Applications

4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide has shown potential applications in drug discovery and development due to its ability to modulate various biological targets. It has been reported to act as an inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the degradation of endocannabinoids. This compound has also shown to have an inhibitory effect on the enzyme monoacylglycerol lipase (MAGL), which is involved in the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG). These findings suggest that this compound could be used as a tool compound to study the endocannabinoid system and its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide involves its ability to inhibit FAAH and MAGL enzymes, leading to an increase in endocannabinoid levels. Endocannabinoids are lipid signaling molecules that are involved in various physiological processes such as pain sensation, appetite regulation, and mood modulation. The inhibition of FAAH and MAGL enzymes by this compound leads to an increase in endocannabinoid levels, resulting in the modulation of these physiological processes.
Biochemical and physiological effects:
This compound has shown to have various biochemical and physiological effects. It has been reported to have analgesic effects in animal models of pain, suggesting its potential use as a pain reliever. This compound has also been shown to have anxiolytic effects in animal models of anxiety, suggesting its potential use as an anti-anxiety medication. Additionally, this compound has been shown to have anti-inflammatory effects in animal models of inflammation, suggesting its potential use as an anti-inflammatory medication.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide is its ability to selectively inhibit FAAH and MAGL enzymes, leading to a specific modulation of the endocannabinoid system. This specificity makes this compound a valuable tool compound for studying the endocannabinoid system and its potential therapeutic applications. However, one of the limitations of this compound is its potential toxicity and side effects, which need to be further studied before its use in humans.

Future Directions

There are several future directions for the research of 4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide. One of the potential applications of this compound is in the treatment of pain and anxiety disorders. Further studies are needed to determine the efficacy and safety of this compound in these conditions. Additionally, this compound could be used as a tool compound for studying the endocannabinoid system in various physiological processes. Further studies are needed to determine the potential therapeutic applications of this compound in other conditions such as inflammation and neurodegenerative diseases.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in various biochemical and physiological assays. Its ability to selectively inhibit FAAH and MAGL enzymes makes it a valuable tool compound for studying the endocannabinoid system and its potential therapeutic applications. Further studies are needed to determine the efficacy and safety of this compound in various conditions and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-fluoro-N-(1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethyl)benzamide involves the reaction of 4-fluorobenzoyl chloride with 1-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a high yield and purity.